![molecular formula C15H21N3OS B5741118 N-benzyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea](/img/structure/B5741118.png)
N-benzyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as PTU-Bn, and it is a thiourea derivative that has been synthesized and tested for its biological activity. In
Mechanism of Action
PTU-Bn exerts its biological activity by inhibiting the activity of thioredoxin reductase (TrxR). TrxR is an essential enzyme that plays a crucial role in redox regulation and cellular defense against oxidative stress. By inhibiting TrxR, PTU-Bn disrupts the redox balance in cells, leading to oxidative stress and apoptosis.
Biochemical and Physiological Effects:
PTU-Bn has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression. In the brain, PTU-Bn protects neurons from oxidative stress by reducing reactive oxygen species (ROS) production and increasing antioxidant enzyme activity. It also reduces inflammation by inhibiting the expression of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
PTU-Bn has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in vitro and in vivo. However, PTU-Bn has some limitations for lab experiments. Its mechanism of action is not fully understood, and its specificity for TrxR inhibition is not well characterized. It also has poor solubility in aqueous solutions, which can limit its bioavailability.
Future Directions
There are several future directions for research on PTU-Bn. One area of interest is the development of PTU-Bn analogs with improved potency and specificity for TrxR inhibition. Another area of research is the investigation of PTU-Bn's potential therapeutic applications in other diseases, such as diabetes and cardiovascular disease. Additionally, the development of novel drug delivery systems for PTU-Bn could improve its bioavailability and therapeutic efficacy.
Synthesis Methods
The synthesis of PTU-Bn involves the reaction of benzyl isothiocyanate with N-(2-oxo-1-pyrrolidinyl)propylamine. This reaction produces a thiourea derivative that is purified by column chromatography. The yield of this synthesis method is around 70%, and the purity of the final product is confirmed by NMR and mass spectrometry.
Scientific Research Applications
PTU-Bn has been studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. PTU-Bn has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to protect neurons from oxidative stress and reduce inflammation in the brain.
properties
IUPAC Name |
1-benzyl-3-[3-(2-oxopyrrolidin-1-yl)propyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3OS/c19-14-8-4-10-18(14)11-5-9-16-15(20)17-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2,(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRVOISMUMLDWHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCNC(=S)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.